Cas no 153863-62-8 (1H-Pyrazole, 4,5-dimethyl-1-phenyl-)

• Product Name: 1H-Pyrazole, 4,5-dimethyl-1-phenyl-
• CAS No: 153863-62-8
• MF: C₁₁H₁₂N₂
• MW: 172.226382255554
• CID: 1333472
• Update Time: 2024-08-18

1H-Pyrazole, 4,5-dimethyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4,5-dimethyl-1-phenyl-

• Inchi： 1S/C11H12N2/c1-9-8-12-13(10(9)2)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key： LDZBDQQSUMBVBK-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C)=C(C)C=N1

Computed Properties

• Exact Mass: 172.10016

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 285.0±9.0 °C(Predicted)
• PSA: 17.82
• pka: 2.17±0.10(Predicted)